Cas no 260980-89-0 (Topilutamide)

• Product Name: Topilutamide
• CAS No: 260980-89-0
• MF: C₁₃H₁₁F₆N₃O₅
• MW: 403.233964204788
• CID: 288135
• Update Time: 2025-07-02

Topilutamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-3-[(2,2,2-trifluoroacetyl)amino]-
• (2R)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-3-[(2,2,2-trifluoroacetyl)amino]propanamide
• BP 766
• BP-766
• Fluridil
• Propanamide,2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-3-[(trifluoroacetyl)amino]-(9CI)
• Topilutamide
• 2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-3-[(2,2,2-trifluoroacetyl)amino]propanamide
• PropanaMide,2-hydroxy-2-Methyl-N-[4-nitro-3-(trifluoroMethyl)phenyl]-3-[(2,2,2-trifluoroacetyl)aMino
• Topilutamide [INN]
• TOPILUTAMIDA
• Topilutamide (BP766)
• BP766
• (2RS)-2-Hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)-3-((trifluoroacetyl)amino)propanamide
• 2-hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)ph

• Inchi： 1S/C13H11F6N3O5/c1-11(25,5-20-10(24)13(17,18)19)9(23)21-6-2-3-8(22(26)27)7(4-6)12(14,15)16/h2-4,25H,5H2,1H3,(H,20,24)(H,21,23)
• InChI Key： YCNCRLKXSLARFT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)NC(C(C)(CNC(C(F)(F)F)=O)O)=O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 403.06033
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 591
• XLogP3: 1.8
• Topological Polar Surface Area: 124

Experimental Properties

• PSA: 121.57

Topilutamide Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Topilutamide

Research Brief on Topilutamide (260980-89-0): Latest Advances in Chemical Biology and Medicine

Topilutamide (CAS: 260980-89-0) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicine due to its potential therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetics, and efficacy in various disease models, particularly in oncology and metabolic disorders. This research brief synthesizes the latest findings to provide a comprehensive overview of Topilutamide's current status in preclinical and clinical research.

One of the key areas of investigation has been the compound's interaction with specific molecular targets. Topilutamide has been shown to modulate the activity of androgen receptors (AR), making it a promising candidate for the treatment of androgen-dependent cancers such as prostate cancer. Recent in vitro and in vivo studies have demonstrated its ability to inhibit AR signaling pathways, leading to reduced tumor growth and proliferation. These findings are supported by structural analyses revealing the binding affinity of Topilutamide to AR, with a dissociation constant (Kd) in the nanomolar range.

In addition to its anticancer properties, Topilutamide has also been explored for its potential in metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in improving insulin sensitivity and glucose uptake in adipocytes. The study utilized a combination of molecular docking simulations and cell-based assays to elucidate the compound's mechanism, which appears to involve the activation of peroxisome proliferator-activated receptors (PPARs). These results suggest a dual therapeutic potential for Topilutamide in both oncology and metabolic diseases.

Pharmacokinetic studies have further advanced our understanding of Topilutamide's bioavailability and metabolic stability. A recent phase I clinical trial reported favorable pharmacokinetic profiles, with a half-life of approximately 12 hours and linear dose-proportional exposure. The trial also noted minimal off-target effects, underscoring the compound's safety profile. These data are critical for guiding future clinical development and optimizing dosing regimens.

Despite these promising results, challenges remain in the development of Topilutamide. For instance, its solubility and formulation stability require further optimization to enhance oral bioavailability. Researchers are currently exploring nanoformulation techniques and prodrug strategies to address these limitations. Additionally, ongoing studies are investigating potential drug-drug interactions and long-term safety in animal models.

In conclusion, Topilutamide (260980-89-0) represents a compelling case study in the intersection of chemical biology and drug development. Its multifaceted pharmacological profile and promising preclinical data position it as a potential therapeutic agent for a range of diseases. Continued research and clinical validation will be essential to fully realize its therapeutic potential and address existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing such innovative compounds from bench to bedside.